Cas no 1326714-99-1 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole
- AX8329431
-
- Inchi: 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)10-6-5-7-11-9(10)8-15-18-11/h5-8H,1-4H3
- InChI Key: RIJAZIDYQBRSSM-UHFFFAOYSA-N
- SMILES: S1C2C=CC=C(B3OC(C)(C)C(C)(C)O3)C=2C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Topological Polar Surface Area: 59.6
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004537-5g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 97% | 5g |
2,861.34 USD | 2021-06-01 | |
| Alichem | A059004537-10g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 97% | 10g |
4,644.20 USD | 2021-06-01 | |
| Alichem | A059004537-25g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 97% | 25g |
7,655.32 USD | 2021-06-01 | |
| Ambeed | A666047-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 97% | 1g |
$869.0 | 2024-04-24 | |
| Chemenu | CM207513-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 97% | 1g |
$1014 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1690170-1g |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole |
1326714-99-1 | 98% | 1g |
¥8516.00 | 2024-08-09 | |
| abcr | AB636923-250mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzothiazole; . |
1326714-99-1 | 250mg |
€834.40 | 2025-04-21 | ||
| abcr | AB636923-500mg |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzothiazole; . |
1326714-99-1 | 500mg |
€1305.00 | 2025-04-21 |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole: A Versatile Compound in Modern Chemical and Pharmaceutical Research
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole (CAS No. 1326714-99-1) is a compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields of research. This compound belongs to the class of boronic esters and is characterized by its boron-containing functional group and the isothiazole ring structure. The combination of these features makes it a valuable intermediate in organic synthesis and a promising candidate for drug development.
The boronic ester functionality in 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole is particularly noteworthy. Boronic esters are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds. This reaction is a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and materials science applications. The stability and reactivity of the boronic ester group in this compound make it an ideal choice for these types of reactions.
The isothiazole ring is another key feature of this compound. Isothiazoles are heterocyclic compounds that contain a sulfur atom and a nitrogen atom in a five-membered ring. They have been extensively studied for their biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the isothiazole ring in 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole enhances its potential as a lead compound for drug discovery.
Recent research has highlighted the versatility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the potential of this compound as a starting point for the design of new therapeutic agents.
In addition to its biological applications, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics and photovoltaic devices. The ability to fine-tune the electronic properties through structural modifications makes 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole an attractive candidate for advanced materials research.
The synthetic accessibility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole further enhances its value as a research tool. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 2-bromo-benzo[d]isothiazole with bis(pinacolato)diboron under palladium catalysis. This reaction provides high yields and excellent functional group tolerance, making it suitable for large-scale production.
In conclusion, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-y l)benzo[d]isothiazole (CAS No. 1326714-99-1) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique combination of a boronic ester functionality and an isothiazole ring structure makes it an ideal candidate for various applications ranging from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this versatile compound.
1326714-99-1 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)